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These application notes provide detailed protocols for the environmentally friendly synthesis of

metallic nanoparticles using various plant extracts. This green chemistry approach utilizes the

inherent reducing and stabilizing properties of phytochemicals found in plants, offering a cost-

effective and safer alternative to conventional chemical and physical methods. The following

sections detail the synthesis and characterization of silver (AgNPs), gold (AuNPs), and zinc

oxide (ZnO NPs) nanoparticles.

Introduction to Green Synthesis of Nanoparticles
The synthesis of nanoparticles using plant extracts is a burgeoning field of nanotechnology,

leveraging biological resources for the creation of novel materials.[1] Phytochemicals such as

flavonoids, polyphenols, terpenoids, and alkaloids present in plant extracts act as potent

reducing and capping agents.[2][3] These biomolecules facilitate the reduction of metal ions to

their nano-form and subsequently stabilize the newly formed nanoparticles, preventing their

aggregation.[1][2] This process is influenced by several factors including the concentration of

the plant extract and metal salt, pH, and reaction temperature, which in turn determine the size,

shape, and stability of the nanoparticles.[4][5]
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Signaling Pathway of Plant-Mediated Nanoparticle
Formation
The general mechanism of nanoparticle synthesis using plant extracts involves three main

phases: reduction of metal ions, nucleation, and the growth and stabilization of nanoparticles.

The phytochemicals from the plant extract donate electrons to the metal ions (e.g., Ag⁺, Au³⁺,

Zn²⁺), reducing them to their metallic form (Ag⁰, Au⁰, ZnO). These atoms then aggregate to

form nuclei, which further grow into nanoparticles. The phytochemicals also adsorb onto the

surface of the nanoparticles, providing a capping layer that imparts stability.
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Workflow for the green synthesis of nanoparticles using plant extracts.

Experimental Protocols
Protocol 1: Synthesis of Silver Nanoparticles (AgNPs)
using Azadirachta indica (Neem) Leaf Extract
This protocol describes a simple and effective eco-friendly method for synthesizing silver

nanoparticles using the aqueous leaf extract of Azadirachta indica.[6]

Materials:
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Fresh Azadirachta indica (Neem) leaves

Silver nitrate (AgNO₃)

Deionized water

Whatman No. 1 filter paper

Magnetic stirrer with hot plate

Centrifuge

Procedure:

Preparation of Azadirachta indica Leaf Extract:

Collect fresh neem leaves and wash them thoroughly with deionized water to remove any

dust particles.

Shade-dry the leaves for 10-15 days and then grind them into a fine powder.

Add 10 g of the leaf powder to 100 mL of deionized water in a 250 mL Erlenmeyer flask.

Boil the mixture for 15 minutes and then cool it to room temperature.

Filter the extract using Whatman No. 1 filter paper to obtain a clear aqueous solution.

Synthesis of Silver Nanoparticles:

Prepare a 1 mM aqueous solution of silver nitrate (AgNO₃).

Add 10 mL of the prepared neem leaf extract to 90 mL of the 1 mM AgNO₃ solution in a

250 mL flask.

Keep the flask on a magnetic stirrer at room temperature.

Observe the color change of the solution from pale yellow to reddish-brown, which

indicates the formation of silver nanoparticles. The reaction is typically complete within a

few hours.
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Purification of Silver Nanoparticles:

Centrifuge the resulting solution at 10,000 rpm for 15 minutes to pellet the silver

nanoparticles.

Discard the supernatant and resuspend the pellet in deionized water.

Repeat the centrifugation and washing steps three times to remove any unreacted

components.

Dry the purified silver nanoparticles in a hot air oven at 60°C.

Protocol 2: Synthesis of Gold Nanoparticles (AuNPs)
using Mangifera indica (Mango) Leaf Extract
This protocol details the synthesis of gold nanoparticles using an aqueous extract of Mangifera

indica leaves as both a reducing and capping agent.[7]

Materials:

Fresh Mangifera indica (Mango) leaves

Chloroauric acid (HAuCl₄)

Deionized water

Whatman No. 1 filter paper

Magnetic stirrer

Procedure:

Preparation of Mangifera indica Leaf Extract:

Collect fresh mango leaves, wash them with deionized water, and cut them into small

pieces.

Boil 20 g of the chopped leaves in 100 mL of deionized water for 10 minutes.
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Cool the mixture and filter it through Whatman No. 1 filter paper.

Synthesis of Gold Nanoparticles:

Prepare a 1 mM aqueous solution of chloroauric acid (HAuCl₄).

Add 10 mL of the mango leaf extract to 90 mL of the 1 mM HAuCl₄ solution.

Stir the reaction mixture at room temperature.

The formation of gold nanoparticles is indicated by a color change from yellow to ruby red.

Purification of Gold Nanoparticles:

Purify the synthesized gold nanoparticles by repeated centrifugation at 12,000 rpm for 20

minutes, followed by redispersion in deionized water.

Protocol 3: Synthesis of Zinc Oxide Nanoparticles (ZnO
NPs) using Aloe vera Leaf Extract
This protocol outlines the green synthesis of zinc oxide nanoparticles using Aloe vera leaf

extract.[8][9]

Materials:

Fresh Aloe vera leaves

Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O) or Zinc Acetate

Deionized water

Magnetic stirrer with hot plate

Centrifuge

Muffle furnace

Procedure:
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Preparation of Aloe vera Leaf Extract:

Wash fresh Aloe vera leaves and peel off the outer green layer to collect the gel.

Homogenize 25 g of the gel in 50 mL of deionized water.

Stir the mixture for 30 minutes until a clear solution is obtained.[10]

Filter the solution to remove any fibrous material.

Synthesis of Zinc Oxide Nanoparticles:

Prepare a 0.1 M aqueous solution of zinc nitrate hexahydrate.

Add 20 mL of the Aloe vera extract to 80 mL of the zinc nitrate solution under constant

stirring.

Heat the mixture at 80°C for 2 hours. A color change to a pale yellow paste indicates the

formation of ZnO nanoparticles.[9]

Alternatively, using zinc acetate, heat 50 ml of the extract to 40-45°C, add 5 grams of zinc

acetate, and continue heating until a bright yellow paste forms.[9]

Purification and Calcination of Zinc Oxide Nanoparticles:

Centrifuge the paste at 8,000 rpm for 15 minutes.

Wash the pellet with deionized water and then with ethanol to remove impurities.

Dry the purified product in an oven at 100°C.

Calcine the dried powder in a muffle furnace at 400°C for 2 hours to obtain crystalline ZnO

nanoparticles.

Characterization of Nanoparticles
The synthesized nanoparticles are characterized using various techniques to determine their

physicochemical properties.
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Characterization workflow for synthesized nanoparticles.

Protocols for Characterization:

UV-Visible Spectroscopy: The formation and stability of metallic nanoparticles in an aqueous

solution are confirmed by UV-Vis spectroscopy. The sample is scanned in the range of 300-

800 nm. The characteristic Surface Plasmon Resonance (SPR) peak for AgNPs is typically

observed between 400-450 nm, and for AuNPs between 500-560 nm.[3][7][11]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis is performed to identify the

functional groups of the biomolecules in the plant extract that are responsible for the

reduction and stabilization of the nanoparticles. The analysis is typically carried out in the

range of 4000-400 cm⁻¹.

Transmission Electron Microscopy (TEM) and Scanning Electron Microscopy (SEM): TEM

and SEM are used to determine the size, shape, and morphology of the synthesized

nanoparticles. A drop of the nanoparticle solution is placed on a carbon-coated copper grid,

allowed to dry, and then observed under the microscope.

Dynamic Light Scattering (DLS): DLS is used to measure the hydrodynamic diameter and

the polydispersity index (PDI) of the nanoparticles in a colloidal suspension.

X-ray Diffraction (XRD): XRD analysis is used to determine the crystalline nature and

average crystallite size of the nanoparticles.
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Zeta Potential Analysis: The zeta potential is measured to determine the surface charge of

the nanoparticles, which is an indicator of their colloidal stability.

Quantitative Data Summary
The following tables summarize the quantitative data obtained from the synthesis of

nanoparticles using different plant extracts.

Table 1: Synthesis and Characterization of Silver Nanoparticles (AgNPs)

Plant
Extract

Metal
Salt
Conc.

Reactio
n Temp.
(°C)

Reactio
n Time
(h)

Average
Size
(nm)

PDI
Zeta
Potentia
l (mV)

Referen
ce

Cucumis

prophetar

um

1 mM

AgNO₃
80 3 16.5 0.281 -25.4 [3]

Azadirac

hta indica

1 mM

AgNO₃

Room

Temp.
4 50-100 - -24.4 [12]

Hagenia

abyssinic

a

4 mM

AgNO₃
60 2.5 21.34 - - [13]

Aloe vera
1 mM

AgNO₃

Room

Temp.
24 5-50 - - [14]

Table 2: Synthesis and Characterization of Gold Nanoparticles (AuNPs)
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Plant
Extract

Metal
Salt
Conc.

Reactio
n Temp.
(°C)

Reactio
n Time

Average
Size
(nm)

PDI
Zeta
Potentia
l (mV)

Referen
ce

Mangifer

a indica

1 mM

HAuCl₄

Room

Temp.
1 h 17-20 - - [7][15]

Morinda

citrifolia

1 mM

HAuCl₄

Room

Temp.
5 min 20-50 - - [16]

Tea

Extract

1 M

HAuCl₄

Room

Temp.
15 min - - - [11]

Table 3: Synthesis and Characterization of Zinc Oxide Nanoparticles (ZnO NPs)

Plant
Extract

Metal
Salt
Conc.

Reactio
n Temp.
(°C)

Calcinat
ion
Temp.
(°C)

Average
Size
(nm)

PDI
Zeta
Potentia
l (mV)

Referen
ce

Aloe vera
0.1 M

Zn(NO₃)₂
80 400 ~20 - -

Aloe vera
- (5g Zinc

Acetate)
40-45 300 36.42 - - [9]

Aloe vera
1.5 wt%

Zn(NO₃)₂

Microwav

e
- 22.51 - - [10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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